Cas no 2418662-52-7 (Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate)

• Product Name: Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate
• CAS No: 2418662-52-7
• MF: C₈H₁₄FNO₂
• MW: 175.200665950775
• CID: 6390352
• PubChem ID: 154577275
• Update Time: 2025-06-07

Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26860926
• methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate
• 2418662-52-7
• Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate

• Inchi： 1S/C8H14FNO2/c1-12-7(11)8(2-4-9)3-5-10-6-8/h10H,2-6H2,1H3
• InChI Key： UNBISBKUFAKAGN-UHFFFAOYSA-N
• SMILES： FCCC1(C(=O)OC)CNCC1

Computed Properties

• Exact Mass: 175.10085685g/mol
• Monoisotopic Mass: 175.10085685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate

Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate (CAS No. 2418662-52-7): A Comprehensive Overview

Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate (CAS No. 2418662-52-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural and chemical properties, plays a crucial role in the synthesis of various bioactive molecules. Its molecular structure, featuring a pyrrolidine core substituted with a 2-fluoroethyl group and a carboxylate ester moiety, makes it a versatile intermediate in the creation of pharmacologically relevant compounds.

The importance of Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate lies in its ability to serve as a building block for more complex molecules. In recent years, there has been a surge in research focused on developing novel therapeutic agents, and this compound has emerged as a key player in such endeavors. Its structural features, particularly the presence of a fluorine atom, contribute to its metabolic stability and binding affinity, making it an attractive candidate for drug design.

Recent studies have highlighted the potential applications of Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate in the development of small-molecule drugs targeting various diseases. For instance, researchers have explored its utility in creating inhibitors for enzymes involved in metabolic pathways associated with cancer and inflammation. The fluorine atom in its structure enhances the compound's interaction with biological targets, improving its efficacy as a pharmacological agent.

In addition to its role in drug development, Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate has been investigated for its potential in materials science. The unique electronic properties of the fluorine-substituted pyrrolidine ring make it suitable for applications in organic electronics and sensors. These findings underscore the compound's broad utility beyond pharmaceuticals, opening up new avenues for innovation.

The synthesis of Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. Techniques such as catalytic hydrogenation and fluorination reactions are commonly used in its preparation.

The chemical properties of Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate make it a valuable intermediate in medicinal chemistry. Its reactivity allows for further functionalization, enabling the creation of diverse derivatives with tailored biological activities. This flexibility is crucial for designing molecules that can interact selectively with specific biological targets.

From a regulatory perspective, the production and handling of Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate must adhere to strict guidelines to ensure safety and environmental compliance. Manufacturers must implement robust quality control measures to maintain consistency and purity throughout the supply chain. These efforts are essential for ensuring that the compound meets the high standards expected in pharmaceutical applications.

The future prospects of Methyl 3-(2-fluoroethyl)pyrrolidine-3-carboxylate are promising, with ongoing research aimed at uncovering new applications and optimizing its synthesis. As our understanding of biological systems continues to evolve, this compound is likely to play an increasingly important role in the development of innovative therapies and materials.